2-Chloro-1-(4-chloro-2-fluorophenyl)ethanone
Overview
Description
“2-Chloro-1-(4-chloro-2-fluorophenyl)ethanone” is a chemical compound with the molecular formula C8H5Cl2FO . It is used in various scientific research and has been mentioned in several technical documents .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H5Cl2FO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2 . This code provides a unique representation of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that similar compounds can participate in various organic reactions .Scientific Research Applications
Synthesis of Quinolines and Quinoline Derivatives
One of the key applications of 2-Chloro-1-(4-chloro-2-fluorophenyl)ethanone is in the synthesis of quinoline derivatives. These compounds are synthesized from arylazido ketones through cyclization under Vilsmeier conditions. In a study, the treatment of 1-(2-azidophenyl)ethanone with Vilsmeier reagent yielded 4-chloro-2-dimethylamino-3-quinolinecarboxaldehyde and 4-chloro-2-dimethylaminoquinoline (Amaresh & Perumal, 1998).
Crystal Structure Analysis
Another application is in the analysis of crystal structures. For example, the crystal structure of 1-(4-fluorophenyl)-2-(phenylsulfonyl)ethanone was studied, showing that the ethanone and 4-fluorophenyl groups are essentially planar and linked by weak hydrogen bonds (Abdel‐Aziz et al., 2012).
Biotransformation for Chiral Synthesis
Biotransformation using specific bacterial strains can be employed for the enantioselective synthesis of chiral intermediates. For instance, the biocatalysis of 2-chloro-1-(2,4-dichlorophenyl) ethanone to its corresponding ethanol form was achieved with high stereoselectivity, identifying a novel route for drug synthesis (Miao et al., 2019).
Synthesis of Aminobenzo[b]thiophenes
The compound is also used in the synthesis of aminobenzo[b]thiophenes, essential in various chemical applications. A study demonstrated the one-pot synthesis of 3-aminobenzo[b]thiophenes using reaction methods such as Willgerodt–Kindler route and base-catalyzed transformation (Androsov et al., 2010).
Synthesis of Antimicrobial Compounds
The synthesis of compounds with antimicrobial properties is another important application. For example, the synthesis of 6-(5-chloro-8-hydroxynapthalene-2-yl)-4(4-hydroxyphenyl)-4-5-dihydroxypyrimidin-2(1h)-one from 1-(4-chloro-1-hydroxynaphthalen-2-yl)-ethanone showed significant antimicrobial activities (Sherekar et al., 2022).
properties
IUPAC Name |
2-chloro-1-(4-chloro-2-fluorophenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2FO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYZHQRGIHWWQLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80664285 | |
Record name | 2-Chloro-1-(4-chloro-2-fluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80664285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
299411-67-9 | |
Record name | 2-Chloro-1-(4-chloro-2-fluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80664285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.